4-benzyl-2-fluoroaniline
Overview
Description
4-Benzyl-2-fluoroaniline (4-BFA) is an organic compound that is used in scientific research and laboratory experiments. It is a derivative of aniline, a common aromatic amine, and is characterized by its aromatic ring and benzyl group. 4-BFA has been used in a variety of research applications, including synthesis, mechanism of action, biochemical and physiological effects, and lab experiments.
Scientific Research Applications
4-benzyl-2-fluoroaniline has been used in a variety of scientific research applications. It has been used as a model compound for studying the mechanism of action of aryl fluorides in biological systems. It has also been used to study the biochemical and physiological effects of aryl fluorides, as well as their interactions with proteins and other molecules. Additionally, 4-benzyl-2-fluoroaniline has been used in lab experiments to investigate the effects of aryl fluorides on various biological processes.
Mechanism of Action
The exact mechanism of action of 4-benzyl-2-fluoroaniline is not yet fully understood. However, it is believed that the compound binds to proteins in the body and modifies their activity. This binding is thought to be mediated by hydrogen bonds and other non-covalent interactions. Additionally, the benzyl group of 4-benzyl-2-fluoroaniline is thought to play a role in its mechanism of action, as it has been shown to increase the potency of the compound.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-benzyl-2-fluoroaniline are not yet fully understood. However, studies have shown that the compound has anti-inflammatory, antioxidant, and anti-proliferative effects. Additionally, 4-benzyl-2-fluoroaniline has been shown to reduce the activity of enzymes involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
The use of 4-benzyl-2-fluoroaniline in lab experiments has several advantages. First, the compound is relatively easy to synthesize and is commercially available. Additionally, its mechanism of action is well-understood, making it easier to study its effects. Finally, the compound has a wide range of applications, making it useful for a variety of experiments.
The main limitation of 4-benzyl-2-fluoroaniline in lab experiments is its toxicity. The compound is known to be toxic to humans and other organisms, and should be handled with care. Additionally, the compound is relatively expensive, making it difficult to use in large-scale experiments.
Future Directions
There are a number of potential future directions for research on 4-benzyl-2-fluoroaniline. First, further research is needed to better understand its mechanism of action. Additionally, more research is needed to investigate the biochemical and physiological effects of the compound. Finally, further research is needed to investigate the potential therapeutic applications of 4-benzyl-2-fluoroaniline, such as its use as an anti-inflammatory or antioxidant agent.
Synthesis Methods
4-benzyl-2-fluoroaniline is synthesized in a two-step process. The first step involves the reaction of aniline with 4-chlorobenzyl chloride in the presence of a base such as sodium hydroxide. This reaction yields the intermediate 4-chloro-2-fluoroaniline. The second step involves the reaction of the intermediate with sodium borohydride to produce the final product, 4-benzyl-2-fluoroaniline.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 4-benzyl-2-fluoroaniline can be achieved through a multi-step process involving the conversion of starting materials to intermediate compounds, which are subsequently transformed into the final product.", "Starting Materials": [ "Benzylamine", "2-Fluoronitrobenzene", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Reduction of 2-Fluoronitrobenzene to 2-Fluoroaniline using Sodium borohydride in Ethanol", "Step 2: Protection of amine group in 2-Fluoroaniline using Benzylamine and Hydrochloric acid in Ethanol", "Step 3: Reduction of nitro group in protected 2-Fluoroaniline using Sodium borohydride in Ethanol", "Step 4: Deprotection of amine group in intermediate compound using Sodium hydroxide in Water", "Step 5: Benzyl group removal using Hydrochloric acid in Diethyl ether", "Step 6: Isolation and purification of 4-benzyl-2-fluoroaniline" ] } | |
CAS RN |
2205125-97-7 |
Product Name |
4-benzyl-2-fluoroaniline |
Molecular Formula |
C13H12FN |
Molecular Weight |
201.2 |
Purity |
95 |
Origin of Product |
United States |
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